Cas no 1250997-22-8 (5-Tert-Butyl 2-Ethyl 7,8-Dihydro-4H-Pyrazolo[1,5-A][1,4]Diazepine-2,5(6H)-Dicarboxylate)

• Product Name: 5-Tert-Butyl 2-Ethyl 7,8-Dihydro-4H-Pyrazolo[1,5-A][1,4]Diazepine-2,5(6H)-Dicarboxylate
• CAS No: 1250997-22-8
• MF: C₁₅H₂₃N₃O₄
• MW: 309.360823869705
• MDL: MFCD18792834
• CID: 4564742
• PubChem ID: 124518597
• Update Time: 2025-10-29

5-Tert-Butyl 2-Ethyl 7,8-Dihydro-4H-Pyrazolo[1,5-A][1,4]Diazepine-2,5(6H)-Dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Tert-Butyl 2-Ethyl 7,8-Dihydro-4H-Pyrazolo[1,5-A][1,4]Diazepine-2,5(6H)-Dicarboxylate(WX140749)
• 5-Tert-Butyl 2-Ethyl 7,8-Dihydro-4H-Pyrazolo[1,5-A][1,4]Diazepine-2,5(6H)-Dicarboxylate
• O5-tert-butyl O2-ethyl 4,6,7,8-tetrahydropyrazolo[1,5-a][1,4]diazepine-2,5-dicarboxylate
• 5-tert-butyl 2-ethyl 4H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2,5-dicarboxylate
• 5-(tert-Butyl) 2-ethyl 7,8-dihydro-4H-pyrazolo[1,5-a][1,4]diazepine-2,5(6H)-dicarboxylate
• 5-tert-butyl 2-ethyl 4H,5H,6H,7H,8H-pyrazolo[1,5-a][1,4]diazepine-2,5-dicarboxylate
• AS-74221
• 5-Tert-Butyl2-Ethyl7,8-Dihydro-4H-Pyrazolo[1,5-A][1,4]Diazepine-2,5(6H)-Dicarboxylate
• CS-0047482
• AKOS037647602
• SCHEMBL24813043
• MFCD18792834
• W14833
• SY323339
• 5-t-Butyl 2-ethyl 7,8-dihydro-4H-pyrazolo[1,5-a][1,4]diazepine-2,5(6H)-dicarboxylate
• 1250997-22-8
• Ethyl 5-Boc-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine-2-carboxylate
• 5-O-tert-butyl 2-O-ethyl 4,6,7,8-tetrahydropyrazolo[1,5-a][1,4]diazepine-2,5-dicarboxylate

• MDL： MFCD18792834
• Inchi： 1S/C15H23N3O4/c1-5-21-13(19)12-9-11-10-17(7-6-8-18(11)16-12)14(20)22-15(2,3)4/h9H,5-8,10H2,1-4H3
• InChI Key： SOHDLTQLRQZHBX-UHFFFAOYSA-N
• SMILES： N12N=C(C(OCC)=O)C=C1CN(C(OC(C)(C)C)=O)CCC2

Computed Properties

• Exact Mass: 309.16885622g/mol
• Monoisotopic Mass: 309.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 73.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 5-Tert-Butyl 2-Ethyl 7,8-Dihydro-4H-Pyrazolo[1,5-A][1,4]Diazepine-2,5(6H)-Dicarboxylate

Comprehensive Overview of 5-Tert-Butyl 2-Ethyl 7,8-Dihydro-4H-Pyrazolo[1,5-A][1,4]Diazepine-2,5(6H)-Dicarboxylate (CAS No. 1250997-22-8)

The compound 5-Tert-Butyl 2-Ethyl 7,8-Dihydro-4H-Pyrazolo[1,5-A][1,4]Diazepine-2,5(6H)-Dicarboxylate (CAS No. 1250997-22-8) is a highly specialized heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique structure, featuring a pyrazolo[1,5-a][1,4]diazepine core, makes it a valuable scaffold for drug discovery and development. Researchers are particularly interested in its potential applications as a bioactive intermediate or pharmacophore in the synthesis of novel therapeutics targeting neurological and metabolic disorders.

In recent years, the demand for heterocyclic compounds like 5-Tert-Butyl 2-Ethyl 7,8-Dihydro-4H-Pyrazolo[1,5-A][1,4]Diazepine-2,5(6H)-Dicarboxylate has surged due to their versatility in drug design. The diazepine moiety, in particular, is known for its role in modulating GABA receptors, which are critical in treating anxiety, insomnia, and epilepsy. This compound's dicarboxylate functional groups further enhance its reactivity, enabling it to serve as a key building block in the synthesis of more complex molecules.

From a synthetic chemistry perspective, the CAS No. 1250997-22-8 compound offers several advantages. Its tert-butyl and ethyl substituents provide steric and electronic effects that can influence the compound's stability and reactivity. These features are particularly relevant in the context of green chemistry and sustainable synthesis, where researchers aim to minimize waste and improve efficiency. The compound's potential as a catalyst or ligand in asymmetric synthesis is also being explored, aligning with the growing interest in chiral chemistry and enantioselective reactions.

The pharmaceutical industry is increasingly focusing on small-molecule therapeutics, and 5-Tert-Butyl 2-Ethyl 7,8-Dihydro-4H-Pyrazolo[1,5-A][1,4]Diazepine-2,5(6H)-Dicarboxylate fits well into this trend. Its structural complexity and functional diversity make it a promising candidate for drug repurposing and polypharmacology, where a single molecule can interact with multiple biological targets. This is especially relevant in the era of precision medicine, where personalized treatment strategies are gaining traction.

Another area of interest is the compound's potential role in neuroprotection and cognitive enhancement. With the rising prevalence of neurodegenerative diseases like Alzheimer's and Parkinson's, researchers are actively seeking molecules that can modulate neurotransmitter systems or reduce oxidative stress. The pyrazolo[1,5-a][1,4]diazepine scaffold has shown promise in preclinical studies, and derivatives of CAS No. 1250997-22-8 could contribute to this field.

In addition to its pharmaceutical applications, 5-Tert-Butyl 2-Ethyl 7,8-Dihydro-4H-Pyrazolo[1,5-A][1,4]Diazepine-2,5(6H)-Dicarboxylate is also being investigated for its utility in material science. Its rigid, aromatic structure and functional groups make it a potential candidate for designing organic semiconductors or fluorescent probes. This aligns with the growing demand for smart materials in electronics and diagnostics.

For researchers and manufacturers, the synthesis and scale-up of CAS No. 1250997-22-8 present both challenges and opportunities. Optimizing reaction conditions, improving yields, and ensuring regulatory compliance are critical considerations. The compound's patent landscape and intellectual property status are also important factors for those looking to commercialize its derivatives.

In summary, 5-Tert-Butyl 2-Ethyl 7,8-Dihydro-4H-Pyrazolo[1,5-A][1,4]Diazepine-2,5(6H)-Dicarboxylate (CAS No. 1250997-22-8) is a multifaceted compound with broad applications in drug discovery, material science, and catalysis. Its unique structural features and functional versatility make it a valuable asset for researchers exploring new frontiers in chemistry and biology.